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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183 Get Quote

For researchers, scientists, and drug development professionals, caged compounds offer an

unparalleled ability to control cellular processes with high spatial and temporal precision. By

masking a bioactive molecule with a photolabile protecting group, these compounds allow for

the light-induced release of the active molecule, enabling precise manipulation of signaling

pathways and other cellular functions.

This guide provides a comparative analysis of the efficacy of different caged compounds in

controlling cellular processes. We will delve into their photochemical properties, provide

detailed experimental protocols for their use, and visualize key pathways and workflows to aid

in experimental design and interpretation.

Performance Comparison of Key Caged
Compounds
The efficacy of a caged compound is determined by several key photochemical parameters.

The quantum yield (Φ) represents the efficiency of photorelease upon absorption of a photon.

The two-photon absorption cross-section (δu) is a measure of the efficiency of two-photon

excitation, which is crucial for high-resolution 3D uncaging. The rate of release determines the

temporal precision of the experiment, and for caged ions like Ca2+, the dissociation constant

(Kd) before and after photolysis dictates the change in free ion concentration.
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Visualizing Cellular Control with Caged Compounds
To better understand the application of caged compounds, the following diagrams illustrate a

key signaling pathway and a typical experimental workflow.
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General Workflow for Caged Compound Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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